Cas no 2171949-42-9 (4-bromo-6-ethyl-5-(propan-2-yl)pyrimidine)

• Product Name: 4-bromo-6-ethyl-5-(propan-2-yl)pyrimidine
• CAS No: 2171949-42-9
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5846299
• PubChem ID: 165748315
• Update Time: 2025-06-08

4-bromo-6-ethyl-5-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-ethyl-5-(propan-2-yl)pyrimidine
• 2171949-42-9
• EN300-1614143

• Inchi： 1S/C9H13BrN2/c1-4-7-8(6(2)3)9(10)12-5-11-7/h5-6H,4H2,1-3H3
• InChI Key： UNWCHSSRIKGJKW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CC)=NC=N1)C(C)C

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-bromo-6-ethyl-5-(propan-2-yl)pyrimidine

4-Bromo-6-Ethyl-5-(Propan-2-Yl)Pyrimidine: A Comprehensive Overview

The compound 4-bromo-6-ethyl-5-(propan-2-yl)pyrimidine, identified by the CAS number 2171949-42-9, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and material science. This compound belongs to the pyrimidine family, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The substituents attached to the pyrimidine ring in this compound include a bromine atom at position 4, an ethyl group at position 6, and an isopropyl group (propan-2-yl) at position 5. These substituents contribute to the unique chemical properties and reactivity of the molecule.

Pyrimidines are widely studied due to their versatile applications in drug design, material synthesis, and catalysis. The presence of bromine in the structure of 4-bromo-6-Ethyl-5-(Propan-2-Yl)Pyrimidine introduces electrophilic aromatic substitution reactivity, making it a valuable precursor for further functionalization. Recent studies have highlighted the role of brominated pyrimidines in the development of novel antiviral agents and anticancer drugs. For instance, researchers have explored the potential of bromopyrimidines as inhibitors of viral polymerases, which could pave the way for new therapeutic strategies against emerging viral infections.

The ethyl group at position 6 and the isopropyl group at position 5 play a crucial role in modulating the physical and chemical properties of the compound. These alkyl substituents increase the hydrophobicity of the molecule, which is advantageous in applications requiring lipophilic interactions, such as drug delivery systems or membrane-active agents. Moreover, the steric effects introduced by these groups can influence the molecule's conformational flexibility, making it suitable for specific supramolecular assemblies or crystal engineering applications.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 4-bromo-6-Ethyl-5-(Propan-2-Yl)Pyrimidine. Quantum mechanical calculations have revealed that the bromine atom at position 4 significantly alters the electron density distribution across the pyrimidine ring, enhancing its electrophilicity. This insight has been instrumental in designing efficient synthetic routes for this compound, including nucleophilic aromatic substitution and cross-coupling reactions.

In terms of synthesis, several methods have been reported for the preparation of 4-bromo-6-Ethyl-5-(Propan-2-Yl)Pyrimidine. One common approach involves the condensation of aldehydes or ketones with amidines or guanidines under acidic conditions, followed by bromination using bromine or N-bromosuccinimide (NBS). Another method utilizes microwave-assisted synthesis to accelerate reaction kinetics and improve yields. These synthetic strategies not only highlight the versatility of pyrimidine chemistry but also underscore its importance in modern organic synthesis.

The application of 4-bromo-<6-Ethyl-5-(Propan-2-Yl)Pyrimidine extends beyond traditional organic chemistry into materials science. For example, derivatives of this compound have been investigated as potential candidates for organic semiconductors due to their conjugated π-systems and tunable electronic properties. Recent research has demonstrated that incorporating such pyrimidine derivatives into polymer frameworks can enhance charge transport properties, making them promising materials for flexible electronics and optoelectronic devices.

In conclusion, 4-bromo-6-Ethyl-5-(Propan-2-Yl)Pyrimidine stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique combination of substituents endows it with distinctive chemical properties that make it an invaluable building block for advanced materials and therapeutic agents. As research continues to uncover new insights into its structure-property relationships and reactivity, this compound is poised to play an increasingly important role in future scientific advancements.